Cas no 921846-91-5 (N-benzyl-2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide)

• Product Name: N-benzyl-2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• CAS No: 921846-91-5
• MF: C₂₀H₂₀FN₃O₂S
• MW: 385.455106735229
• CID: 6318985
• PubChem ID: 27558435
• Update Time: 2025-10-29

N-benzyl-2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• 921846-91-5
• F2258-0827
• N-benzyl-2-(2-{[(2-fluorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• N-benzyl-2-(2-((2-fluorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• AKOS004975660
• N-benzyl-2-[2-[(2-fluorophenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]acetamide

• Inchi： 1S/C20H20FN3O2S/c21-18-9-5-4-8-16(18)14-27-20-23-11-17(13-25)24(20)12-19(26)22-10-15-6-2-1-3-7-15/h1-9,11,25H,10,12-14H2,(H,22,26)
• InChI Key： YMSRLBXQYJXUBP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1F)C1=NC=C(CO)N1CC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 385.12602622g/mol
• Monoisotopic Mass: 385.12602622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4Ų

Additional information on N-benzyl-2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide

Comprehensive Overview of N-benzyl-2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide (CAS No. 921846-91-5)

N-benzyl-2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide (CAS No. 921846-91-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities. The presence of a fluorophenyl group and a hydroxymethyl moiety in its structure enhances its reactivity and makes it a promising candidate for drug discovery and development.

In recent years, the demand for imidazole-based compounds has surged, driven by their applications in medicinal chemistry and biotechnology. Researchers are particularly interested in N-benzyl-2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide due to its potential role in modulating enzyme activity and interacting with biological targets. The compound's CAS No. 921846-91-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of this compound lies in its synthetic versatility. The benzyl and fluorophenyl groups provide opportunities for further chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility is highly valued in drug design, where small structural changes can significantly alter a molecule's efficacy and selectivity. Additionally, the hydroxymethyl group offers a handle for conjugation, making the compound suitable for bioconjugation and prodrug development.

The growing interest in N-benzyl-2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide is also linked to the broader trends in personalized medicine and targeted therapy. As the scientific community seeks more precise and effective treatments, compounds with well-defined mechanisms of action, such as this one, are increasingly prioritized. Its CAS No. 921846-91-5 often appears in patent filings and research papers, underscoring its potential in oncology, infectious diseases, and neurological disorders.

From a synthetic chemistry perspective, the preparation of N-benzyl-2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide involves multi-step reactions that highlight the importance of regioselectivity and functional group compatibility. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize its production, ensuring high yields and purity. These innovations align with the industry's push toward green chemistry and sustainable practices.

In conclusion, N-benzyl-2-(2-{(2-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide (CAS No. 921846-91-5) represents a compelling area of research with far-reaching implications. Its structural complexity, combined with its potential applications in drug discovery and biotechnology, makes it a subject of ongoing investigation. As the scientific landscape evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and life sciences.